Cas no 46719-29-3 (1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-)

1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]- structure

46719-29-3 structure

Product Name:1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-

CAS No:46719-29-3

MF:C₁₂H₁₉NO₃

MW:225.284163713455

CID:330895

PubChem ID:5403

Update Time:2025-04-19

1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-
- Benzyl alcohol, alpha-((t-butylamino)methyl)-3,5-dihydroxy-
- Terbutaline,(+/-)
- Benzyl alcohol, .alpha.-((t-butylamino)methyl)-3,5-dihydroxy-
- KBioGR_001539
- UNII-N8ONU3L3PG
- NS00001890
- SR-01000000174
- Terbutalinum
- BAMBUTEROL HYDROCHLORIDE IMPURITY A [EPIMPURITY]
- Asthmasian (TN)
- TERBUTALINE [MI]
- Bricyn
- EINECS 245-385-8
- NCGC00016010-06
- Bricanyl
- 1,3-Benzenediol, 5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-
- R03AC03
- CHEMBL1760
- PDSP1_000158
- BRD-A50157456-065-02-4
- CHEBI:9449
- DivK1c_000078
- terbutaline
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol, 5
- TERBUTALINE [VANDF]
- NCGC00016010-03
- TERBUTALINE HEMISULFATE
- SR-01000000174-2
- N8ONU3L3PG
- Brethaire
- Asthmasian
- Terbutalinum [INN-Latin]
- Prestwick0_000391
- Spectrum2_001327
- A816514
- Spectrum_001030
- KBio2_006646
- C07129
- Q424340
- Spectrum4_000870
- AB00053548
- Lopac0_001126
- DTXSID7021310
- SPBio_001453
- Prestwick1_000391
- Terbutalino [INN-Spanish]
- (+-)-Terbutaline
- BDBM25770
- BSPBio_002066
- AKOS015889885
- GTPL560
- Terbutalina
- 5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-1,3-benzenediol
- TERBUTALINE [WHO-DD]
- BSPBio_000601
- KBio1_000078
- FT-0674864
- DTXCID001310
- AB00053548_15
- Oprea1_823972
- Terbutalin
- 1-(3',5'-dihydroxyphenyl)-2-(t-butylamino)-ethanol
- R03CC03
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol
- Spectrum3_000593
- Terbutaline [INN:BAN]
- SDCCGSBI-0051094.P005
- KBio2_001510
- KWD-2019
- D08570
- Aerodur; Brican; Bricar
- KBio2_004078
- L000594
- 5-{2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl}benzene-1,3-diol
- SPBio_002522
- TERBUTALINE [INN]
- J-014950
- NINDS_000078
- Prestwick2_000391
- DB00871
- 23031-25-6 (free base)
- BPBio1_000663
- BRN 2370513
- NCGC00016010-16
- CS-0013822
- Brethaire (Salt/Mix)
- CCG-205201
- PDSP2_000157
- Prestwick3_000391
- Bricar
- 5-(2-(tert-Butylamino)-1-hydroxyethyl)benzene-1,3-diol
- Spectrum5_001262
- KBio3_001566
- NCGC00016010-04
- 5-[2-(tert-Butylamino)-1-hydroxyethyl]-1,3-benzenediol #
- KBioSS_001510
- SCHEMBL4391
- 5-[2-(tert-butylamino)-1-oxidanyl-ethyl]benzene-1,3-diol
- Bricanyl (Salt/Mix)
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1, 3-diol
- Bricaril
- Terbutalino
- BRD-A50157456-065-12-3
- 46719-29-3
- 5-[(1RS)-2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol
- EN300-151467
- Brethine
- (+-)-5-(2-((1,1-Dimethylethyl)amino)-1-hydroxyethyl)-1,3-benzenediol
- Terbutaline 1000 microg/mL in Acetonitrile
- (RS)-5-(2-(TERT-BUTYLAMINO)-1-HYDROXYETHYL)BENZENE-1,3-DIOL
- 23031-25-6
- Terbutaline sulfate (Salt/Mix)
- 1164563-86-3
- SBI-0051094.P004
- IDI1_000078
- 5-(2-((1,1-DIMETHYLETHYL)AMINO)-1-HYDROXYETHYL)-1,3-BENZENEDIOL
- HY-B0802A
- 1,3-Benzenediol, 5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-, (+-)-
- Brican
- NCGC00089821-02
- Terbutaline (INN)
- 5-(1-hydroxy-2-tert-butylamino-ethyl)benzene-1,3-diol
- 1,3-Benzenediol, 5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-
- Terbutalina [DCIT]
- Inchi： 1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8/h4-6,11,13-16H,7H2,1-3H3
- InChI Key： XWTYSIMOBUGWOL-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C=C(C=1)O)O)CNC(C)(C)C

Computed Properties

Exact Mass: 225.136
Monoisotopic Mass: 225.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 72.7A^2

Experimental Properties

Density: 1.171
Boiling Point: 419.2°Cat760mmHg
Flash Point: 165.3°C
PSA: 72.72000
LogP: 1.91020

1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]- Related Literature

1. Effectively enhancing the enantioseparation ability of β-cyclodextrin derivatives by de novo design and molecular modeling

Linwei Li,Chengjun Wu,Yang Ma,Shuhao Zhou,Zhen Li,Tiemin Sun Analyst 2017 142 3699
2. One-step construction of ferritin encapsulation drugs for cancer chemotherapy

Ippei Inoue,Mayumi Chiba,Kenichiro Ito,Yoriko Okamatsu,Yasuyo Suga,Yoshiro Kitahara,Yuichi Nakahara,Yuta Endo,Kazutoshi Takahashi,Uno Tagami,Naofumi Okamoto Nanoscale 2021 13 1875
3. A digital workflow from crystallographic structure to single crystal particle attributes for predicting the formulation properties of terbutaline sulfate

Thai T. H. Nguyen,Robert B. Hammond,Ioanna D. Styliari,Darragh Murnane,Kevin J. Roberts CrystEngComm 2020 22 3347
4. Preclinical appraisal of terbutaline analogues in precipitation of autism spectrum disorder

Neha Sharma,Swetlana Gautam,Uma Devi,Manjari Singh,Jitendra K. Rawat,Nikunj Sethi,Shubhini A. Saraf,Gaurav Kaithwas RSC Adv. 2015 5 39003
5. Preclinical appraisal of terbutaline analogues in precipitation of autism spectrum disorder

Neha Sharma,Swetlana Gautam,Uma Devi,Manjari Singh,Jitendra K. Rawat,Nikunj Sethi,Shubhini A. Saraf,Gaurav Kaithwas RSC Adv. 2015 5 39003

Related Categories

46719-29-3 (1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-) Related Products

Recommended suppliers

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk